AC410

• CAS No.: 1361415-84-0
• Product Name: AC410
• Molecular Formula: C19H16FN5O
• Molecular Weight: 349.3694
• IUPAC Name: (S)-(4-fluorophenyl)(4-((5-methyl-1H-pyrazol-3-yl)amino)quinazolin-2-yl)methanol
• Standard InChI: InChI=1S/C19H16FN5O/c1-11-10-16(25-24-11)22-18-14-4-2-3-5-15(14)21-19(23-18)17(26)12-6-8-13(20)9-7-12/h2-10,17,26H,1H3,(H2,21,22,23,24,25)/t17-/m0/s1
• Standard InChIKey: DCRWIATZWHLIPN-KRWDZBQOSA-N
• SMILES: O[C@@H](C1=CC=C(F)C=C1)C2=NC(NC3=NNC(C)=C3)=C4C=CC=CC4=N2
• Appearance: Solid powder
• Description: AC410 is a potent, selective, orally-administered, small molecule inhibitor of Janus kinase 2 (JAK2, Kd = 0.18 nM) and has potential utility in autoimmune and inflammatory indications. Activity data: the specificity of AC410 for JAK2 vis-a-vis JAK1 (Kd = 2.5 nM) and JAK3 (Kd = 5 nM).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: AC410; AC-410; AC 410.
• Reference: 1. http://ayurajan.blogspot.com/2015/09/drugs-in-clinical-pipeline-ac410.html
• Last Modified: Aug 20 2021